N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide

• IUPAC Name: N-[4-[(3-butoxybenzoyl)amino]phenyl]-2,4-dichlorobenzamide
• InChI: InChI=1S/C24H22Cl2N2O3/c1-2-3-13-31-20-6-4-5-16(14-20)23(29)27-18-8-10-19(11-9-18)28-24(30)21-12-7-17(25)15-22(21)26/h4-12,14-15H,2-3,13H2,1H3,(H,27,29)(H,28,30)
• InChI Key: URPLSFHNUZEECL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C24H22Cl2N2O3
• Molecular Weight: 457.3 g/mol

Description

N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide, also known as MLN4924, is a small molecule inhibitor of the NEDD8-activating enzyme (NAE). This compound has gained significant attention in recent years due to its potential as a therapeutic agent for the treatment of cancer. MLN4924 is a potent inhibitor of NAE, which is responsible for the activation of the ubiquitin-like protein NEDD8. Inhibition of NAE results in the accumulation of NEDD8-conjugated proteins, leading to cell cycle arrest and apoptosis in cancer cells.

Mechanism of Action

N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide inhibits the NEDD8-activating enzyme (NAE), which is responsible for the activation of the ubiquitin-like protein NEDD8. NEDD8 conjugation is involved in the regulation of many cellular processes, including cell cycle progression, DNA repair, and protein degradation. Inhibition of NAE results in the accumulation of NEDD8-conjugated proteins, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells through the accumulation of NEDD8-conjugated proteins. This leads to the activation of the p53 pathway, which is involved in the regulation of cell cycle progression and apoptosis. N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide has several advantages for use in scientific research. It is a potent and specific inhibitor of NAE, with high yields and purity in synthesis. N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide has also been shown to be effective in preclinical models of cancer, making it a promising therapeutic agent. However, N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide has some limitations for use in lab experiments. It is a small molecule inhibitor, which may limit its efficacy in some cancer types. In addition, N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide may have off-target effects, which could affect the interpretation of experimental results.

Future Directions

There are several future directions for research on N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide. One area of focus is the development of combination therapies with other cancer drugs, which may enhance the efficacy of N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide. Another area of research is the identification of biomarkers that could predict response to N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide treatment. In addition, further studies are needed to determine the optimal dosing and administration schedule for N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide in clinical trials. Overall, the potential of N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide as a therapeutic agent for cancer treatment warrants further investigation.

Synthesis Methods

The synthesis of N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide involves several steps, including the formation of the benzamide core and the subsequent attachment of the butoxybenzoyl and phenylamino groups. The final step involves the introduction of the dichlorobenzamide moiety. The synthesis of N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide has been extensively studied in preclinical models of cancer, and has shown promising results as a potential therapeutic agent. In vitro studies have demonstrated that N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide induces cell cycle arrest and apoptosis in a variety of cancer cell lines, including leukemia, lymphoma, and solid tumors such as breast and lung cancer. In vivo studies have shown that N-{4-[(3-butoxybenzoyl)amino]phenyl}-2,4-dichlorobenzamide inhibits tumor growth and prolongs survival in animal models of cancer.